4,4',6,6'-Tetrakis(trifluoromethyl)biphenyl-2,2'-diamine

• IUPAC Name: 2-[2-amino-4,6-bis(trifluoromethyl)phenyl]-3,5-bis(trifluoromethyl)aniline
• InChI: InChI=1S/C16H8F12N2/c17-13(18,19)5-1-7(15(23,24)25)11(9(29)3-5)12-8(16(26,27)28)2-6(4-10(12)30)14(20,21)22/h1-4H,29-30H2
• InChI Key: JIEDEAIODWKRSB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)C2=C(C=C(C=C2N)C(F)(F)F)C(F)(F)F)N)C(F)(F)F
• Molecular Formula: C16H8F12N2
• Molecular Weight: 456.23 g/mol

Description

“4,4’,6,6’-Tetrakis(trifluoromethyl)biphenyl-2,2’-diamine”, also known as TF-BIPHAM, is a novel axially chiral aromatic diamine. It has been used in a series of asymmetric catalysis. The effectiveness of the resolved diamine was demonstrated by highly enantioselective hydrogenation of alpha-aryl enamides and alpha-dehydroamino acid esters.

Synthesis Analysis

The synthesis of “4,4’,6,6’-Tetrakis(trifluoromethyl)biphenyl-2,2’-diamine” involves the reaction of the racemate of 4,4’,6,6’-tetra (trifluoromethyl)-biphenyl-2,2’-diamine and the chiral selectors to prepare a pair of diastereoisomer. Then, the optically pure 4,4’,6,6’-tetra (trifluoromethyl)-biphenyl-2,2’-diamine is obtained after dissociation.

Chemical Reactions Analysis

The resolved TF-BIPHAM has been demonstrated to be effective in the highly enantioselective hydrogenation of alpha-aryl enamides and alpha-dehydroamino acid esters.

Physical And Chemical Properties Analysis

“4,4’,6,6’-Tetrakis(trifluoromethyl)biphenyl-2,2’-diamine” is mainly used in the microelectronics and optoelectronics fields. It is used to prepare polyimide materials with extremely low dielectric constants, extremely low surface free energy, extremely high mechanical strength, extremely high wear resistance, and transparency.

Scientific Research Applications

1. Asymmetric Catalysis

4,4',6,6'-Tetrakis(trifluoromethyl)biphenyl-2,2'-diamine derivatives have been used as chiral ligands in asymmetric catalysis. The compound (S)‐N2‐(Diphenylphosphino)‐4,4′,6,6′‐tetrakis(trifluoromethyl)‐[1,1′‐biphenyl]‐2,2′‐diamine, for example, is used in this capacity and is characterized by its solubility in organic solvents and stability in air at room temperature (Wang & Xue, 2014).

2. Polymer Chemistry

This compound is integral in the study of rigid-rod polyimides based on noncoplanar biphenyldiamines. It has been observed that the structure and configuration of biphenyldiamines like this compound significantly affect the properties of the resulting polyimides (Chuang et al., 1997).

3. Electrochemistry

The electrochemical properties of derivatives of this compound have been extensively studied. One study focused on the molecular structures and electrochemical response of “twisted” tetra(aryl)benzidenes, highlighting the role of substituents in determining the electrochemical behavior of these compounds (Low et al., 2004).

4. Organic Electronics

Derivatives of this compound are used in the fabrication of organic light-emitting devices. These compounds, due to their specific electronic properties, can act as effective hole-injecting or hole-transporting layers, contributing to the efficiency and brightness of these devices (Li et al., 2012).